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Compound of Interest

N-(pyridin-3-yl)pyridine-4-
Compound Name:
carboxamide

CAS No.: 39642-69-8

Cat. No.: B2853218
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Chemical Identity and Isomeric Considerations

N-(3-pyridyl)isonicotinamide, also referred to as N-(pyridin-3-yl)pyridine-4-carboxamide, is a
dipyridylamide compound. It is crucial to distinguish it from its structural isomer, N-(3-
pyridyl)nicotinamide (CAS No: 13160-06-0)[1]. The key difference lies in the position of the
carbonyl group on the pyridine ring: in the case of isonicotinamide, it is at the 4-position,
whereas for nicotinamide, it is at the 3-position. This structural variance significantly influences
the molecule's geometry and its subsequent applications in supramolecular chemistry. While a
specific CAS number for N-(3-pyridyl)isonicotinamide is not readily found in the primary search
results, it is identified in the literature as '3-pina’[2]. For clarity, this guide will refer to the
compound by its systematic name.

Table 1: Key Chemical Identifiers
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Property Value Source

. N-(pyridin-3-yl)pyridine-4-
Systematic Name _
carboxamide

N-(3-pyridyl)isonicotinamide, 3-
Common Name ) (3-pyricyl) [2]
pina

Molecular Formula C11HoNsO [2]

Isonicotinamide (Pyridine-4-
Parent Compound , [31[4]
carboxamide)

Parent CAS 1453-82-3 (Isonicotinamide) [4][5]

Synthesis of N-(3-pyridyl)isonicotinamide

The synthesis of N-(3-pyridyl)isonicotinamide typically involves the amidation of a derivative of
isonicotinic acid with 3-aminopyridine. A generalizable synthetic approach can be adapted from
standard organic chemistry protocols for amide bond formation.

Experimental Protocol: Synthesis via Acyl Chloride

This protocol is a representative method based on the synthesis of related amide compounds.

Materials:

Isonicotinoyl chloride hydrochloride

3-Aminopyridine

Anhydrous pyridine

Anhydrous chloroform

Magnetic stirrer

Standard laboratory glassware

Procedure:
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Dissolve 0.01 moles of 3-aminopyridine in 15 mL of anhydrous chloroform in a round-bottom
flask.

In a separate flask, prepare a solution of isonicotinoyl chloride in 15 mL of anhydrous
chloroform.

Cool the 3-aminopyridine solution to 10-15°C using an ice bath.

Slowly add the isonicotinoyl chloride solution dropwise to the cooled 3-aminopyridine
solution with continuous stirring.

To the resulting mixture, add 0.01 moles of anhydrous pyridine dropwise. Anhydrous pyridine
acts as a base to neutralize the HCI generated during the reaction.

Allow the reaction mixture to warm to room temperature and stir for 24-48 hours on a
magnetic stirrer to ensure complete reaction.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, the solvent can be removed under reduced pressure to yield the crude
product.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol or an
isopropanol-water mixture, to obtain pure N-(3-pyridyl)isonicotinamide.

Diagram 1: Synthetic Workflow
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Caption: Workflow for the synthesis of N-(3-pyridyl)isonicotinamide.

Applications in Coordination Chemistry

N-(3-pyridyl)isonicotinamide is of significant interest in the field of coordination chemistry,
where it functions as a versatile ligand. Its two pyridine rings can donate their nitrogen lone
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pairs to metal centers, enabling the formation of coordination polymers and metal-organic
frameworks (MOFs).

The "kinked" geometry of the molecule, arising from the meta- and para-substitution pattern,
allows it to bridge metal centers in a non-linear fashion. This property is crucial for constructing
complex, multi-dimensional structures. For instance, it has been used in the synthesis of
layered coordination polymers with nickel(ll) ions, where it acts as a bridging ligand to form
intricate network topologies[2]. These materials are investigated for their potential in gas
adsorption and storage due to their porous nature[1].

Diagram 2: Ligand Coordination
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Caption: Bridging action of N-(3-pyridyl)isonicotinamide between two metal centers.

Potential Biological Significance

While the direct biological activity of N-(3-pyridyl)isonicotinamide is not extensively detailed in
the provided search results, its constituent parts, isonicotinamide and nicotinamide, are of
significant biological interest. Nicotinamide, a form of vitamin B3, is a precursor to the
coenzymes NAD and NADP, which are essential for numerous metabolic redox reactions[6][7].
Isonicotinamide and its derivatives are recognized as precursors to important antitubercular
agents[3].
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Given this, N-(3-pyridyl)isonicotinamide could be a subject of interest in drug discovery,
potentially as a scaffold for developing novel therapeutic agents. For example, derivatives of
isonicotinamides have been investigated as highly potent and selective inhibitors of Glycogen
Synthase Kinase-3 (GSK-3), a target implicated in diseases such as Alzheimer's and type Il
diabetes][8].

Safety and Handling

The safety profile of N-(3-pyridyl)isonicotinamide is not specifically detailed. However, data for
the parent compound, isonicotinamide, indicates that it can cause skin, eye, and respiratory
irritation[3][7]. Standard laboratory safety precautions should be followed when handling N-(3-
pyridyl)isonicotinamide.

Table 2: General Safety Recommendations

Precaution Details

] ] Wear safety goggles, gloves, and a lab coat.
Personal Protective Equipment _ _
Use a dust mask if handling a powder.

Avoid inhalation of dust and contact with skin

Handling ] )
and eyes. Use in a well-ventilated area[7].
Store in a cool, dry place away from

Storage incompatible materials such as strong oxidizing

agents.

First Aid (Eyes) Immediately flush with copious amounts of
irst Ai es
y water for at least 15 minutes.

First Aid (Skin) Wash with soap and plenty of water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyridyl-isonicotinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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